Cas no 817562-90-6 ((R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid)

(R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid structure
817562-90-6 structure
Product Name:(R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid
CAS No:817562-90-6
MF:C35H64N4O10
MW:700.903470993042
MDL:MFCD30347823
CID:4656669
PubChem ID:11320012
Update Time:2024-10-27

(R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (R)-TERT-BU4-DOTAGA
    • H11224
    • (R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1
    • 1,4,7,10-Tetrakis(1,1-dimethylethyl) (αR)-α-(2-carboxyethyl)-1,4,7,10-tetraazacyclododecane-1,4,7,10-tetraacetate (ACI)
    • SCHEMBL12202950
    • DB-210843
    • 817562-90-6
    • (4R)-5-[(2-methylpropan-2-yl)oxy]-5-oxo-4-[4,7,10-tris[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-1,4,7,10-tetrazacyclododec-1-yl]pentanoic acid
    • (R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoicacid
    • DOTAGA-tetra (t-Bu ester)
    • SCHEMBL12156574
    • MFCD30347823
    • DA-62999
    • (R)-DOTA-GA(tBu)4
    • AKOS027470100
    • (4R)-5-(tert-butoxy)-5-oxo-4-{4,7,10-tris[2-(tert-butoxy)-2-oxoethyl]-1,4,7,10-tetraazacyclododecan-1-yl}pentanoic acid
    • CS-0069538
    • (R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid
    • MDL： MFCD30347823
    • Inchi： 1S/C35H64N4O10/c1-32(2,3)46-28(42)23-36-15-17-37(24-29(43)47-33(4,5)6)19-21-39(26(13-14-27(40)41)31(45)49-35(10,11)12)22-20-38(18-16-36)25-30(44)48-34(7,8)9/h26H,13-25H2,1-12H3,(H,40,41)/t26-/m1/s1
    • InChI Key： SUAUFMLRKFUOID-AREMUKBSSA-N
    • SMILES： O(C(C)(C)C)C([C@@H](CCC(=O)O)N1CCN(CC(=O)OC(C)(C)C)CCN(CC(=O)OC(C)(C)C)CCN(CC(=O)OC(C)(C)C)CC1)=O

Computed Properties

  • Exact Mass: 700.46224425g/mol
  • Monoisotopic Mass: 700.46224425g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 49
  • Rotatable Bond Count: 19
  • Complexity: 1060
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 156

(R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM525749-50mg
(R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid
 817562-90-6 97%
50mg
 $110 2022-06-10
Chemenu
CM525749-100mg
(R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid
 817562-90-6 97%
100mg
 $158 2022-06-10
Chemenu
CM525749-250mg
(R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid
 817562-90-6 97%
250mg
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Chemenu
CM525749-1g
(R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid
 817562-90-6 97%
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 $584 2022-06-10
abcr
AB472126-100 mg
(R)-DOTA-GA(tBu)4; .
 817562-90-6
100mg
 €372.30 2023-06-15
abcr
AB472126-250 mg
(R)-DOTA-GA(tBu)4; .
 817562-90-6
250mg
 €541.40 2023-06-15
abcr
AB472126-500 mg
(R)-DOTA-GA(tBu)4; .
 817562-90-6
500mg
 €766.40 2023-06-15
abcr
AB472126-1 g
(R)-DOTA-GA(tBu)4; .
 817562-90-6
1g
 €1247.00 2023-06-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1140178-100mg
(R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid
 817562-90-6 97%
100mg
 ￥2007.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1140178-500mg
(R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid
 817562-90-6 97%
500mg
 ￥5560.00 2024-07-28

(R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid Production Method

Production Method 1

817562-89-3 817562-89-3
817562-90-6 817562-90-6
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ,  Water ;  2 h, 25 - 30 psi, rt
Reference
Development of a Multigram Asymmetric Synthesis of 2-(R)-2-(4,7,10-Tris tert-Butylcarboxymethyl-1,4,7,10-tetraazacyclododec-1-yl)-pentanedioic Acid, 1-tert-Butyl Ester, (R)-tert-Bu4-DOTAGA
Levy, Stuart G.; Jacques, Vincent; Zhou, Kevin Li; Kalogeropoulos, Shirley; Schumacher, Kelly; et al, Organic Process Research & Development, 2009, 13(3), 535-542

Production Method 2

21461-84-7 21461-84-7
294-90-6 294-90-6
817562-90-6 817562-90-6
Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Dichloromethane
1.2 Reagents: tert-Butanol ,  2,6-Lutidine Solvents: Dichloromethane ;  -40 °C
1.3 Reagents: Potassium hydroxide Solvents: Tetrahydrofuran
1.4 Reagents: Benzyl bromide Solvents: Dimethylformamide
1.5 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Dichloromethane ;  2 h, 0 °C → rt
1.6 Solvents: Dichloromethane ;  rt; -50 °C
1.7 Reagents: Potassium carbonate Solvents: Acetonitrile ;  rt
1.8 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
Reference
Synthesis of perfluorinated analogs of DOTA and NOTA: bifunctional chelating groups with potential applications in hybrid molecular imaging
Hoareau, Raphael; Scott, Peter J. H., Tetrahedron Letters, 2013, 54(42), 5755-5757

Production Method 3

817562-89-3 817562-89-3
817562-90-6 817562-90-6
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  6 h, 40 psi, rt
Reference
Magnetic resonance and optical imaging probes for NMDA receptors on the cell surface of neurons: synthesis and evaluation in cellulo
Sim, Neil; Pal, Robert; Parker, David; Engelmann, Joern; Mishra, Anurag; et al, Organic & Biomolecular Chemistry, 2014, 12(46), 9389-9404

Production Method 4

817562-89-3 817562-89-3
817562-90-6 817562-90-6
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol
Reference
Responsive imaging probes for metabotropic glutamate receptors
Mishra, Anurag; Gottschalk, Sven; Engelmann, Joern; Parker, David, Chemical Science, 2012, 3(1), 131-135

Production Method 5

817562-90-6 817562-90-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  rt; 2 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 5 - 6, 0 °C
Reference
Synthesis and Evaluation of 68Ga- and 177Lu-Labeled (R)- vs (S)-DOTAGA Prostate-Specific Membrane Antigen-Targeting Derivatives
Zhao, Ruiyue; Ploessl, Karl ; Zha, Zhihao; Choi, Seokrye; Alexoff, David; et al, Molecular Pharmaceutics, 2020, 17(12), 4589-4602

Production Method 6

817562-89-3 817562-89-3
817562-90-6 817562-90-6
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  3 h, rt
Reference
Trivalent metal complex geometry of the substrate governs cathepsin B enzymatic cleavage rate
Ahn, Shin Hye; Iuliano, James N.; Boros, Eszter, Chemical Communications (Cambridge, 2020, 56(53), 7289-7292

(R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid Raw materials

(R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid Preparation Products

(R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid Related Literature

817562-90-6 ((R)-5-(tert-Butoxy)-5-oxo-4-(4,7,10-tris(2-(tert-butoxy)-2-oxoethyl)-1,4,7,10-tetraazacyclododecan-1-yl)pentanoic acid) Related Products

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